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Compound of Interest

Compound Name: N-Methylhexanamide

CAS No.: 3418-05-1

Cat. No.: B1216667

Get Quote

N-Methylhexanamide: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
N-Methylhexanamide is a secondary amide with a six-carbon aliphatic chain. This document

provides a detailed overview of its chemical and physical properties, structural information, and

common experimental protocols for its synthesis and characterization. The information is

intended to serve as a comprehensive resource for researchers and professionals in the fields

of chemistry and drug development.

Chemical Structure and Identification
N-Methylhexanamide is structurally characterized by a hexanoyl group attached to a

methylamino group.
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IUPAC Name: N-methylhexanamide[1]

Molecular Formula: C₇H₁₅NO[1]

Canonical SMILES: CCCCCC(=O)NC[1]

CAS Number: 3418-05-1[1]

Physicochemical Properties
A summary of the key physicochemical properties of N-Methylhexanamide is presented in the

table below. These properties are crucial for understanding its behavior in various experimental

and physiological environments.

Property Value Source

Molecular Weight 129.20 g/mol [1]

Boiling Point 225.7 °C at 760 mmHg LookChem

Density 0.861 g/cm³ LookChem

Flash Point 122.3 °C LookChem

Melting Point Data not available

Solubility Data not available

LogP 1.5 [1]

Note: Experimental data for melting point and quantitative solubility are not readily available in

the public domain and would require experimental determination.

Experimental Protocols
Synthesis of N-Methylhexanamide
N-Methylhexanamide is typically synthesized via the acylation of methylamine with hexanoyl

chloride. This is a standard method for forming amide bonds.

Reaction:
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Hexanoyl chloride + Methylamine → N-Methylhexanamide + HCl

Materials:

Hexanoyl chloride

Methylamine (e.g., 40% solution in water or as a gas)

An inert solvent (e.g., dichloromethane, diethyl ether)

A base to neutralize the HCl byproduct (e.g., triethylamine, pyridine, or excess methylamine)

Procedure:

Dissolve hexanoyl chloride in an anhydrous, inert solvent in a round-bottom flask equipped

with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon).

Cool the solution in an ice bath (0 °C).

Slowly add a solution of methylamine and the base to the stirred solution of hexanoyl

chloride. The reaction is exothermic.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours until the reaction is complete (monitor by TLC or GC).

Quench the reaction by adding water.

Separate the organic layer. Wash the organic layer successively with a dilute acid solution

(e.g., 1M HCl) to remove excess amine, followed by a dilute base solution (e.g., saturated

NaHCO₃) to remove any unreacted acid chloride, and finally with brine.

Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

Filter off the drying agent and remove the solvent under reduced pressure to yield the crude

N-Methylhexanamide.

Purify the crude product by vacuum distillation or column chromatography.
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Diagram of Synthesis Workflow:
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Synthesis Workflow for N-Methylhexanamide

Reactants

Reaction

Work-up

Purification

Hexanoyl Chloride

Reaction at 0°C to RT

Methylamine & Base Inert Solvent

Quench with Water

Separatory Funnel
(Organic/Aqueous Separation)

Wash with Acid, Base, Brine

Dry with Na₂SO₄

Solvent Evaporation

Vacuum Distillation or
Column Chromatography

Pure N-Methylhexanamide
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Logical Flow for Spectroscopic Identification of N-Methylhexanamide

Sample Analysis

Spectroscopic Techniques

Data Interpretation

Structural Confirmation

Unknown Sample
(Presumed N-Methylhexanamide)

¹H NMR IR Spectroscopy Mass Spectrometry

Observe chemical shifts, multiplicities,
and integration for all proton environments.

Identify characteristic amide and
alkane absorption bands.

Determine molecular weight from M⁺ peak
and analyze fragmentation patterns.

Structure Confirmed as
N-Methylhexanamide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [N-Methylhexanamide chemical properties and
structure]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1216667/docs#n-methylhexanamide-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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